Cas no 535967-09-0 ((E)-(3-Oxoprop-1-en-1-yl)boronic acid)
535967-09-0 structure
Product Name:(E)-(3-Oxoprop-1-en-1-yl)boronic acid
CAS No:535967-09-0
MF:C3H5BO3
MW:99.8810012340546
CID:2850671
PubChem ID:11147675
Update Time:2025-04-21
(E)-(3-Oxoprop-1-en-1-yl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- DB-108385
- DTXSID50456816
- [(1E)-3-Oxoprop-1-en-1-yl]boronic acid
- (E)-(3-Oxoprop-1-en-1-yl)boronic acid
- (3-Oxoprop-1-en-1-yl)boronic acid
- [(E)-3-oxoprop-1-enyl]boronic Acid
- CS-0098418
- 535967-09-0
- (3-Oxoprop-1-en-1-yl)boronicacid
- 161091-04-9
-
- Inchi: 1S/C3H5BO3/c5-3-1-2-4(6)7/h1-3,6-7H/b2-1+
- InChI Key: ZRTVIRCPEJMMTN-OWOJBTEDSA-N
- SMILES: OB(/C=C/C=O)O
Computed Properties
- Exact Mass: 100.0331742Da
- Monoisotopic Mass: 100.0331742Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 78.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.5Ų
(E)-(3-Oxoprop-1-en-1-yl)boronic acid Related Literature
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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